Cas no 175202-08-1 (2-Thiophenecarboxylicacid, 3-amino-4-[(1-methylethyl)sulfonyl]-5-(methylthio)-)

2-Thiophenecarboxylicacid, 3-amino-4-[(1-methylethyl)sulfonyl]-5-(methylthio)- structure
175202-08-1 structure
Product Name:2-Thiophenecarboxylicacid, 3-amino-4-[(1-methylethyl)sulfonyl]-5-(methylthio)-
CAS No:175202-08-1
MF:C9H13NO4S3
MW:295.398818731308
CID:134137
PubChem ID:2778661
Update Time:2025-04-19

2-Thiophenecarboxylicacid, 3-amino-4-[(1-methylethyl)sulfonyl]-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylicacid, 3-amino-4-[(1-methylethyl)sulfonyl]-5-(methylthio)-
    • 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylic acid
    • 3-AMINO-4-(ISOPROPYLSULPHONYL)-5-(METHYLTHIO)THIOPHENE-2-CARBOXYLIC ACID
    • 3-amino-5-methylsulfanyl-4-propan-2-ylsulfonylthiophene-2-carboxylic acid
    • HMS554H09
    • 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxyl
    • 2-Thiophenecarboxylic acid, 3-amino-4-[(1-methylethyl)sulfonyl]-5-(methylthio)-
    • 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylicacid
    • DTXSID20381060
    • AKOS015908454
    • W-206156
    • 3-amino-4-isopropylsulfonyl-5-methylsulfanyl-thiophene-2-carboxylic acid
    • A811827
    • Maybridge1_004563
    • 175202-08-1
    • CCG-252531
    • FT-0614952
    • 3-amino-5-(methylsulfanyl)-4-(propane-2-sulfonyl)thiophene-2-carboxylic acid
    • Inchi: 1S/C9H13NO4S3/c1-4(2)17(13,14)7-5(10)6(8(11)12)16-9(7)15-3/h4H,10H2,1-3H3,(H,11,12)
    • InChI Key: CBSGDFVNKZTRRJ-UHFFFAOYSA-N
    • SMILES: S(C1=C(SC)SC(C(=O)O)=C1N)(C(C)C)(=O)=O

Computed Properties

  • Exact Mass: 295.00100
  • Monoisotopic Mass: 295.001
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 159Ų

Experimental Properties

  • Density: 1.52
  • Boiling Point: 559°C at 760 mmHg
  • Flash Point: 291.9°C
  • Refractive Index: 1.643
  • PSA: 159.38000
  • LogP: 3.59450
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